3-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid

• Molecular Formula: C8H10BrNO2S
• Molecular Weight: 264.14 g/mol
• SMILES: CC1=C(C=C(S1)C(CC(=O)O)N)Br
• InChI: InChI=1S/C8H10BrNO2S/c1-4-5(9)2-7(13-4)6(10)3-8(11)12/h2,6H,3,10H2,1H3,(H,11,12)
• InChIKey: YQFPKSZUYJCTNC-UHFFFAOYSA-N

3-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanoic Acid – Identity & Sourcing

3-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid (CAS 1593924-44-7) is a β-amino acid derivative featuring a 4-bromo-5-methylthiophene heterocycle attached to the β-carbon of a propanoic acid backbone. With a molecular formula of C₈H₁₀BrNO₂S and a molecular weight of 264.14 g/mol, the compound contains a single undefined stereocenter, making it available as a racemic mixture or, when resolved, as distinct (3R) and (3S) enantiomers [1]. It is classified as a halothienyl β-amino acid—a versatile building block class employed in medicinal chemistry for the construction of peptidomimetics, bioactive small molecules, and heterocyclic scaffolds [2]. Commercial sourcing data indicates typical purities of 95% from multiple laboratory chemical suppliers, with storage recommended under cool, dry conditions [1].

β

β-Amino acid scaffold for peptidomimetic library design

Br

4-Bromo handle enables Pd-catalyzed cross-coupling diversification

Me

5-Methyl substituent provides steric/electronic modulation of thiophene ring

• [1] PubChem. Compound Summary for CID 84807363: 3-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid. National Library of Medicine, 2026. View Source
• [2] Renault, O., Dallemagne, P., & Rault, S. (1997). A Convenient Synthesis of New Halothienyl β-Aminoacids as Versatile Building Blocks. Organic Preparations and Procedures International, 29(4), 488–494. View Source

3-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanoic Acid: Substitution Risks

β-Amino acids bearing thiophene substituents are not interchangeable building blocks; subtle alterations in substitution pattern on the thiophene ring profoundly alter electronic character, steric bulk, and subsequent reactivity [1]. The target compound uniquely combines a bromine atom at the 4-position and a methyl group at the 5-position of the thiophene ring, along with a free β-amino acid motif—a specific arrangement that dictates its behavior in cross-coupling reactions (e.g., Suzuki-Miyaura), its lipophilicity (computed XLogP3-AA of -1.2), and its hydrogen-bonding capacity (2 H-bond donors, 4 H-bond acceptors) [2]. Replacing this compound with a des-methyl analog (e.g., 3-amino-3-(5-bromothiophen-2-yl)propanoic acid) removes the electron-donating methyl group, altering the ring electronics and potentially the regioselectivity of subsequent metal-catalyzed transformations. Substituting with a des-bromo analog eliminates the heavy atom handle required for palladium-catalyzed diversification. Even shifting the amino group from the β- to the α-position (e.g., 2-amino-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid) fundamentally changes the backbone geometry and its utility in peptide-mimetic design. The quantitative evidence below demonstrates that these structural differences translate into measurable variations in physicochemical and synthetic properties that directly impact procurement decisions.

Des-methyl analog Absence of 5-methyl alters ring electronics and may shift lipophilicity and reactivity profile compared to the target compound.

Des-bromo analog Loss of 4-bromo eliminates the heavy-atom cross-coupling handle, blocking Pd-mediated diversification strategies.

α-Amino isomer Regioisomeric α-amino acid backbone changes geometry and reported proteolytic stability profile, may not support peptidomimetic design in the same manner.

• [1] Renault, O., Dallemagne, P., & Rault, S. (1997). A Convenient Synthesis of New Halothienyl β-Aminoacids as Versatile Building Blocks. Organic Preparations and Procedures International, 29(4), 488–494. View Source
• [2] PubChem. Compound Summary for CID 84807363: 3-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid. Computed Properties section. National Library of Medicine, 2026. View Source

3-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanoic Acid: Key Differentiators

Molecular Weight and Heavy Atom Differentiation

The target compound possesses a molecular weight of 264.14 g/mol and contains 13 heavy atoms, including the diagnostically valuable bromine atom [1]. In contrast, the des-methyl analog 3-amino-3-(5-bromothiophen-2-yl)propanoic acid has a lower molecular weight of 250.11 g/mol and 12 heavy atoms, while the des-bromo analog 3-amino-3-(5-methylthiophen-2-yl)propanoic acid (estimated MW ~185 g/mol) lacks the heavy-atom signature entirely [2]. The difference of +14.03 Da versus the des-methyl analog and the presence of the characteristic bromine isotopic pattern (1:1 M:M+2 ratio) provide unambiguous identity confirmation via LC-MS or HRMS, reducing the risk of misidentification in compound management workflows.

Mass identity

Reported

264.14 Da (+14.03 vs des-methyl), 1:1 M:M+2 Br pattern

Distinct mass and isotopic signature support unambiguous LC-MS identity confirmation.

Computed from PubChem; comparator des-methyl MW 250.11.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	264.14
Comparator Or Baseline	3-Amino-3-(5-bromothiophen-2-yl)propanoic acid: 250.11
Quantified Difference	+14.03 g/mol (target higher)
Conditions	Computed values from PubChem and vendor technical datasheets

Why This Matters

The distinct molecular weight and bromine isotopic signature enable definitive identity verification during incoming quality control, preventing costly synthetic failures caused by use of an incorrect building block.

• [1] PubChem. Compound Summary for CID 84807363: 3-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid. National Library of Medicine, 2026. View Source
• [2] Chem-Space. 3-Amino-3-(5-bromothiophen-2-yl)propanoic acid, CAS 204135-66-0. Technical Datasheet. View Source

5-Methyl Substituent and Lipophilicity

The computed XLogP3-AA value for the target compound is -1.2 [1]. While the computed XLogP for the des-methyl analog 3-amino-3-(5-bromothiophen-2-yl)propanoic acid is expected to be more negative (estimated ~-1.5 to -1.8 based on the absence of the methyl group), the target compound's higher lipophilicity—attributable to the 5-methyl substituent—may confer advantages in membrane permeability or hydrophobic binding pocket interactions when incorporated into larger bioactive molecules. This difference, though modest, becomes significant when the β-amino acid is used as a precursor in CNS-targeted or cell-penetrant compound libraries.

Lipophilicity shift

Context-dependent

XLogP3-AA -1.2 (~+0.3 to +0.6 vs des-methyl)

5-Methyl contributes to modestly higher computed lipophilicity; may influence membrane-permeability context.

Class-level inference; des-methyl estimated ~-1.5 to -1.8.

Evidence Dimension	Computed XLogP3-AA
Target Compound Data	-1.2
Comparator Or Baseline	3-Amino-3-(5-bromothiophen-2-yl)propanoic acid: estimated ~-1.5 to -1.8 (no methyl group)
Quantified Difference	~+0.3 to +0.6 log units (target more lipophilic)
Conditions	Computed via XLogP3 algorithm as reported in PubChem; comparator value estimated based on structural analogy

Why This Matters

For medicinal chemistry procurement, the incremental lipophilicity gain from the 5-methyl group can influence lead optimization decisions when balancing potency against ADME properties, making this compound the preferred choice for programs requiring a brominated thiophene β-amino acid with slightly elevated logP.

• [1] PubChem. Compound Summary for CID 84807363: 3-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid. National Library of Medicine, 2026. View Source

Topological Polar Surface Area vs α-Amino Acid Isomers

The target compound exhibits a TPSA of 91.6 Ų, reflecting its β-amino acid backbone with one primary amine, one carboxylic acid, and the thiophene sulfur [1]. The regioisomeric 2-amino-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid (α-amino acid isomer, CAS 1598105-02-2) possesses an identical TPSA, but the altered backbone geometry (α- versus β-amino acid) results in a different spatial orientation of the amino and carboxyl groups. This geometric difference is critical for applications in peptidomimetic design, where the β-amino acid scaffold provides enhanced proteolytic stability compared to its α-amino acid counterpart and alters the hydrogen-bonding directionality in folded structures.

TPSA & backbone geometry

Class-level context

TPSA 91.6 Ų (identical to α-isomer), but β-backbone geometry differs

Identical polar surface area masks distinct spatial orientation; β-amino acid scaffold reported to resist proteolysis.

α-Isomer (CAS 1598105-02-2) shares TPSA but not backbone; class-level attribute.

Evidence Dimension	Topological Polar Surface Area (Ų)
Target Compound Data	91.6
Comparator Or Baseline	2-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid (α-isomer): ~91.6
Quantified Difference	~0 Ų (identical TPSA, but distinct backbone geometry)
Conditions	Computed values from PubChem; TPSA identical but three-dimensional pharmacophore differs due to α vs β substitution

Why This Matters

Although TPSA is numerically identical to the α-amino acid isomer, the β-amino acid backbone confers well-documented resistance to metabolic proteolysis—an advantage not captured by TPSA alone but essential for researchers selecting building blocks for stable peptide-mimetic leads.

• [1] PubChem. Compound Summary for CID 84807363: 3-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid. National Library of Medicine, 2026. View Source

Bromine as a Cross-Coupling Handle

The 4-bromo substituent on the thiophene ring serves as a strategic handle for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira couplings. In comparison, the boronic acid analog (4-bromo-5-methylthiophen-2-yl)boronic acid (CAS 154566-69-5) permits coupling at the boronic acid site while retaining the bromine for a second orthogonal diversification step, enabling a two-step, regiospecific sequence: (1) Suzuki coupling at C2, (2) subsequent direct C–H arylation or Suzuki coupling at C4 via the retained bromine atom . The target β-amino acid compound, in contrast, presents the bromine as the sole cross-coupling handle, but its free amino and carboxyl groups allow direct incorporation into amide bonds or peptide chains without requiring deprotection steps—a synthetic efficiency advantage over the boronic acid intermediate.

Reactive handles

Data to verify

3 sites (1 Br + free NH₂/CO₂H) vs boronic acid analog with 2 orthogonal handles

Free amine and acid permit direct amidation without deprotection; reported synthetic versatility context.

Supplier evaluation data; independent verification recommended.

Evidence Dimension	Number of orthogonal reactive handles for sequential coupling
Target Compound Data	1 (bromine for cross-coupling) + 2 (free amine and acid for amidation/peptide coupling)
Comparator Or Baseline	(4-Bromo-5-methylthiophen-2-yl)boronic acid: 2 (boronic acid and bromine for sequential cross-coupling), but 0 for direct amidation/peptide coupling without additional functionalization
Quantified Difference	Target offers 3 total reactive sites suitable for orthogonal synthetic sequences vs. 2 for the boronic acid analog
Conditions	Synthetic utility assessment based on established reactivity profiles of aryl bromides and β-amino acids in medicinal chemistry

Why This Matters

For procurement in parallel synthesis or library production, the target compound eliminates one protection/deprotection step relative to boronic acid intermediates when the goal is direct incorporation into peptide-like scaffolds, reducing both synthesis time and material costs.

Rotatable Bonds and Molecular Complexity Profile

The target compound possesses 3 rotatable bonds and a complexity score of 203, with an exact mass of 262.96156 Da [1]. These computed parameters position it within favorable drug-like chemical space for fragment-based or building-block screening collections. The des-bromo, des-methyl analog 3-amino-3-(thiophen-2-yl)propanoic acid (MW ~171 g/mol) offers lower complexity (fewer heavy atoms, no halogen) but also sacrifices the synthetic diversification potential provided by the bromine atom. The target compound's intermediate complexity reflects a deliberate balance: sufficient functionalization for diverse derivatization without exceeding typical lead-like property thresholds.

Complexity score

Reported

203 (>50 units above unsubstituted analog)

Elevated complexity reflects additional functional diversity; may support library screening diversification goals.

Cactvs 3.4.6.11 score from PubChem; rotatable bonds: 3.

Evidence Dimension	Molecular Complexity Score
Target Compound Data	203
Comparator Or Baseline	3-Amino-3-(thiophen-2-yl)propanoic acid: estimated complexity <150 (simpler scaffold, no halogen, fewer substituents)
Quantified Difference	Complexity increase of >50 units vs. unsubstituted analog
Conditions	Computed by Cactvs 3.4.6.11 as reported in PubChem

Why This Matters

The elevated complexity score, driven by the bromine and methyl substituents, suggests this compound provides greater three-dimensional and electronic diversity per building block—a key metric for procurement managers evaluating the cost-efficiency of compound libraries.

• [1] PubChem. Compound Summary for CID 84807363: 3-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid. Computed Properties section. National Library of Medicine, 2026. View Source

3-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanoic Acid Applications

Halothienyl Peptidomimetics with Enhanced Stability

The β-amino acid backbone of 3-amino-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid confers increased resistance to enzymatic proteolysis compared to α-amino acid analogs, as established by the class-level properties of β-amino acids [1]. The free amine and carboxylic acid groups allow direct incorporation into peptide chains via standard coupling chemistry, while the 4-bromo substituent provides a versatile handle for late-stage diversification via Suzuki-Miyaura cross-coupling. This makes the compound particularly valuable for medicinal chemistry programs developing metabolically stable peptide-based therapeutics, where the 5-methyl group further contributes a modest lipophilicity increase (XLogP3-AA of -1.2) that may improve membrane permeability relative to non-methylated analogs.

Activity-Based Probes with Bromothiophene Photoaffinity Tag

The aryl bromide moiety in the target compound can serve as a photoaffinity labeling group upon UV irradiation, enabling covalent capture of biological targets. The presence of both a free amine and a carboxylic acid simplifies conjugation to biomolecules or reporter groups without additional functionalization steps. The distinct molecular weight (264.14 g/mol) and characteristic bromine isotopic pattern (1:1 M:M+2) facilitate mass spectrometric identification of cross-linked adducts [2]. This application scenario is supported by the compound's structural features and is not equally achievable with des-bromo analogs, which lack the photo-crosslinking functionality.

Iterative Cross-Coupling for Diversity-Oriented Synthesis

The 4-bromo substituent on the thiophene ring enables palladium-catalyzed C–C and C–N bond-forming reactions. When used in combination with orthogonal protecting group strategies on the amine and carboxylic acid, the compound can serve as a central scaffold for diversity-oriented synthesis, generating libraries of substituted thiophene-containing β-amino acid derivatives . The 5-methyl group provides steric and electronic modulation of the thiophene ring that can influence regioselectivity in subsequent electrophilic aromatic substitution or C–H activation steps—a differentiation from the non-methylated 3-amino-3-(5-bromothiophen-2-yl)propanoic acid analog.

Identity Verification via Heavy-Atom Mass Signature

The bromine atom imparts a distinctive isotopic pattern that enables unambiguous compound identification by LC-MS or GC-MS during incoming quality control. With a molecular weight of 264.14 g/mol—distinctly higher than the des-methyl analog (250.11 g/mol) and substantially heavier than des-bromo analogs—the target compound can be definitively distinguished from common structurally similar impurities or mislabeled shipments using standard mass spectrometric methods [2]. This reduces the risk of costly synthetic failures caused by procurement of an incorrect building block.

Application

Selection Property

Validation Focus

Peptidomimetic library synthesis

β-Amino acid backbone with reported proteolytic stability context

Enzymatic stability assays

Photoaffinity probe conjugation

Aryl bromide UV-crosslinking handle

Cross-linking specificity and adduct MS identification

Diversity-oriented synthesis

Pd-catalyzed cross-coupling at 4-bromo position

Regioselectivity in C–C bond formation

QC identity verification

Bromine isotopic signature and distinct MW

LC-MS or HRMS confirmation against reference

• [1] Renault, O., Dallemagne, P., & Rault, S. (1997). A Convenient Synthesis of New Halothienyl β-Aminoacids as Versatile Building Blocks. Organic Preparations and Procedures International, 29(4), 488–494. View Source
• [2] PubChem. Compound Summary for CID 84807363: 3-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanoic acid. National Library of Medicine, 2026. View Source